Cas no 77727-88-9 ( )

• Product Name: &nbsp
• CAS No: 77727-88-9
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 983751
• PubChem ID: 306094
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• pyridin-3-yl(pyrrolidin-1-yl)methanone
• DTXSID30308400
• 3-(pyrrolidin-1-ylcarbonyl)pyridine
• AKOS003854853
• AO-854/43479173
• (Pyridin-3-yl)(pyrrolidin-1-yl)methanone
• 1-NICOTINOYLPYRROLIDINE
• 3-(PYRROLIDINE-1-CARBONYL)PYRIDINE
• Oprea1_255829
• (PYRIDIN-3-YL)-PYRROLIDIN-1-YL-METHANONE
• NSC203405
• SCHEMBL6640482
• NSC-203405
• 3-(1-pyrrolidinylcarbonyl)pyridine
• Z31480231
• 77727-88-9
• HS-5950
•  

• Inchi： 1S/C10H12N2O/c13-10(12-6-1-2-7-12)9-4-3-5-11-8-9/h3-5,8H,1-2,6-7H2
• InChI Key： UVTAMWNTYFEONL-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)N1CCCC1

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 33.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives